Cas no 121034-31-9 (Imino(methyl)propyl-lambda6-sulfanone)

• Product Name: Imino(methyl)propyl-lambda6-sulfanone
• CAS No: 121034-31-9
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• MDL: MFCD30502588
• CID: 5177173
• PubChem ID: 89073506
• Update Time: 2025-07-08

Imino(methyl)propyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• imino(methyl)(propyl)-l6-sulfanone
• imino(methyl)propyl-lambda6-sulfanone
• Sulfoximine, S-methyl-S-propyl- (9CI)
• Imino(methyl)propyl-lambda6-sulfanone

• MDL： MFCD30502588
• Inchi： 1S/C4H11NOS/c1-3-4-7(2,5)6/h5H,3-4H2,1-2H3
• InChI Key： WBJIPWOXOPAXDX-UHFFFAOYSA-N
• SMILES： S(C)(CCC)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 135
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3

Additional information on Imino(methyl)propyl-lambda6-sulfanone

Imino(methyl)propyl-lambda6-sulfanone (CAS No. 121034-31-9): A Comprehensive Overview

In the realm of organic chemistry, Imino(methyl)propyl-lambda6-sulfanone (CAS No. 121034-31-9) stands out as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound, characterized by its sulfanone functional group and imino substituent, has garnered attention from researchers and industry professionals alike. Recent advancements in synthetic methodologies and material science have further highlighted its versatility and potential for innovative uses.

The molecular structure of Imino(methyl)propyl-lambda6-sulfanone is defined by a sulfanone ring, which is a sulfur-containing heterocyclic compound, and an imino group (-C=N-) attached to a methylpropyl chain. This combination not only imparts stability to the molecule but also contributes to its reactivity in different chemical environments. The sulfanone moiety is known for its ability to act as a nucleophile in certain reactions, making it a valuable component in organic synthesis.

Recent studies have explored the synthesis of Imino(methyl)propyl-lambda6-sulfanone through various routes, including condensation reactions and oxidative coupling processes. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications. The development of green chemistry approaches has also been a focus, with researchers seeking to minimize waste and reduce the environmental impact of production processes.

One of the most promising areas of application for Imino(methyl)propyl-lambda6-sulfanone is in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers, coatings, and electronic devices. For instance, recent research has demonstrated its potential as a building block for high-performance polymers with tailored mechanical and thermal properties.

In the pharmaceutical industry, Imino(methyl)propyl-lambda6-sulfanone has shown promise as an intermediate in drug synthesis. Its ability to participate in nucleophilic aromatic substitution reactions makes it a valuable precursor for bioactive compounds. Additionally, its role in medicinal chemistry has been explored through computational studies that predict its interactions with biological targets, paving the way for future drug discovery efforts.

The versatility of Imino(methyl)propyl-lambda6-sulfanone extends to industrial applications as well. Its use as an additive in lubricants and coatings has been investigated due to its ability to improve wear resistance and thermal stability. Furthermore, its compatibility with various solvents and polymers makes it a versatile ingredient in formulation development.

Recent advancements in analytical techniques have also contributed to a deeper understanding of Imino(methyl)propyl-lambda6-sulfanone's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity, ensuring that it meets the rigorous standards required for both academic research and industrial use.

In conclusion, Imino(methyl)propyl-lambda6-sulfanone (CAS No. 121034-31-9) is a compound with multifaceted applications across various domains of chemistry and materials science. Its unique structural features, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern chemical technologies.